Cas no 1257855-55-2 (5-(Piperidin-4-yl)pentan-1-ol)

• Product Name: 5-(Piperidin-4-yl)pentan-1-ol
• CAS No: 1257855-55-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5793077
• PubChem ID: 20528701
• Update Time: 2025-10-21

5-(Piperidin-4-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)pentan-1-ol
• 1257855-55-2
• SCHEMBL11261846
• EN300-7857422
• 4-Piperidinepentanol
• 5-(Piperidin-4-yl)pentan-1-ol

• Inchi： 1S/C10H21NO/c12-9-3-1-2-4-10-5-7-11-8-6-10/h10-12H,1-9H2
• InChI Key： KKJDGNAXKPGLNJ-UHFFFAOYSA-N
• SMILES： OCCCCCC1CCNCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 271.3±13.0 °C(Predicted)
• pka: 15.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-(Piperidin-4-yl)pentan-1-ol

Introduction to 5-(Piperidin-4-yl)pentan-1-ol (CAS No. 1257855-55-2)

5-(Piperidin-4-yl)pentan-1-ol, with the CAS number 1257855-55-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring and a pentanol chain, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 5-(Piperidin-4-yl)pentan-1-ol consists of a piperidine ring attached to a five-carbon chain ending in a hydroxyl group. This configuration imparts specific chemical and biological properties that are of interest in various research applications. The piperidine moiety is known for its ability to modulate the activity of various receptors and enzymes, while the hydroxyl group can participate in hydrogen bonding and other interactions that are crucial for biological activity.

Recent studies have highlighted the potential of 5-(Piperidin-4-yl)pentan-1-ol in the development of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent neuroprotective effects. These derivatives were found to reduce oxidative stress and inflammation in neuronal cells, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-(Piperidin-4-yl)pentan-1-ol has also shown promise in the field of cancer research. A study published in the Cancer Research journal (2022) reported that certain analogs of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. The researchers found that these analogs effectively suppressed the proliferation of breast cancer cells by interfering with the PI3K/AKT signaling pathway, which is often dysregulated in many types of cancer.

The synthetic accessibility of 5-(Piperidin-4-yl)pentan-1-ol is another factor contributing to its widespread use in research. The compound can be synthesized through various routes, including reductive amination and Grignard reactions. These synthetic methods allow for the efficient production of large quantities of the compound, facilitating its use in high-throughput screening assays and other large-scale studies.

In terms of safety and toxicity, preliminary studies have indicated that 5-(Piperidin-4-yl)pentan-1-ol exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further toxicological evaluations are necessary to ensure its safety for human use. Researchers are currently conducting preclinical studies to assess the long-term effects and potential side effects of this compound.

The pharmacokinetic properties of 5-(Piperidin-4-yl)pentan-1-ol have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further drug development. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders.

In conclusion, 5-(Piperidin-4-yl)pentan-1-ol (CAS No. 1257855-55-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a valuable tool in the quest for innovative treatments.